Cas no 158475-32-2 (Saccharocarcin A,HPLC>95%)

• Product Name: Saccharocarcin A,HPLC>95%
• CAS No: 158475-32-2
• MF: C₆₇H₁₀₁NO₂₀
• MW: 1240.51356291771
• CID: 1066725
• PubChem ID: 139588515
• Update Time: 2025-08-05

Saccharocarcin A,HPLC>95% Chemical and Physical Properties

Names and Identifiers

• SACCHAROCARCIN A
• Saccharosacrin A
• CHEBI:215213
• N-[6-[[(7E,11E)-17-[5-[5-(4,5-dihydroxy-6-methyloxan-2-yl)oxy-4-(5-hydroxy-6-methyloxan-2-yl)oxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]oxy-3-ethyl-23-hydroxy-8,10,12,18,20,22-hexamethyl-25,27-dioxo-26-oxapentacyclo[22.2.1.01,6.013,22.016,21]heptacosa-4,7,11,14,23-pentaen-9-yl]oxy]-4-hydroxy-2,4-dimethyloxan-3-yl]acetamide
• 158475-32-2
• Saccharocarcin A,HPLC>95%

• Inchi： 1S/C67H101NO20/c1-15-41-16-17-42-24-34(6)57(87-53-29-65(13,77)61(39(11)82-53)68-40(12)69)32(4)22-30(2)44-19-18-43-55(66(44,14)62(74)54-63(75)67(42,28-41)88-64(54)76)31(3)23-33(5)58(43)84-51-26-47(72)59(37(9)80-51)85-52-27-48(83-49-21-20-45(70)35(7)78-49)60(38(10)81-52)86-50-25-46(71)56(73)36(8)79-50/h16-19,22,24,31-33,35-39,41-53,55-61,70-74,77H,15,20-21,23,25-29H2,1-14H3,(H,68,69)/b30-22+,34-24-,62-54+
• InChI Key： WBJMUCNBAGLXQP-UPONFXPPSA-N
• SMILES： O(C1CC(C(C(C)O1)OC1CC(C(C(C)O1)OC1CC(C(C(C)O1)O)O)OC1CCC(C(C)O1)O)O)C1C(C)CC(C)C2C1C=CC1C(C)=CC(C)C(C(C)=CC3C=CC(CC)CC43C(C(C(=O)O4)=C(C21C)O)=O)OC1CC(C)(C(C(C)O1)NC(C)=O)O |c:59,t:53|

Computed Properties

• Exact Mass: 1239.69169461g/mol
• Monoisotopic Mass: 1239.69169461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 88
• Rotatable Bond Count: 12
• Complexity: 2700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 31
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.823
• Topological Polar Surface Area: 286Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides